Cas no 183322-32-9 (Benzenamine,3-(1-propyn-1-yl)-)

• Product Name: Benzenamine,3-(1-propyn-1-yl)-
• CAS No: 183322-32-9
• MF: C₉H₉N
• MW: 131.174462080002
• CID: 114063
• PubChem ID: 18925084
• Update Time: 2025-04-18

Benzenamine,3-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(1-propyn-1-yl)-
• 3-prop-1-ynylaniline
• Benzenamine, 3-(1-propynyl)- (9CI)
• 3-(Prop-1-yn-1-yl)aniline
• 3-amino-phenyl-1-propyne
• KTUVWWBARHAYLK-UHFFFAOYSA-N
• 3-(Propyn-1-yl)aniline
• SCHEMBL1507506
• 183322-32-9
• DTXSID00596534

• Inchi： 1S/C9H9N/c1-2-4-8-5-3-6-9(10)7-8/h3,5-7H,10H2,1H3
• InChI Key： KTUVWWBARHAYLK-UHFFFAOYSA-N
• SMILES： NC1C=CC=C(C#CC)C=1

Computed Properties

• Exact Mass: 131.07357
• Monoisotopic Mass: 131.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02